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Compound of Interest

Compound Name: 1-Propanethiol

CAS No.: 79869-58-2

Cat. No.: B1203654

Get Quote

Executive Summary: The "Stench" & Flammability
Challenge[1]
Handling 1-Propanethiol (Propyl Mercaptan) presents a dual-threat profile: it is a Class IB

Flammable Liquid and possesses a potent, offensive odor with a threshold as low as 0.00075

ppm.[1][2] While the acute toxicity is moderate, the primary operational risks are olfactory

fatigue (inability to smell the hazard after prolonged exposure) and community panic (leaking

odors triggering false gas leak reports).

This guide moves beyond basic SDS compliance, providing a field-proven protocol for

containment, PPE selection, and odor neutralization.[2]

Hazard Profile & Exposure Limits
Table 1: Critical Safety Data
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Parameter Value Operational Implication

CAS Number 107-03-9
Unique identifier for

inventory/waste.[2]

NIOSH REL (Ceiling) 0.5 ppm (15 min)

Extremely low tolerance.[2][3]

Standard fume hoods are

mandatory.[4][2]

Flash Point -20°C (-4°F)

High Fire Risk. Ground all

equipment; use spark-proof

tools.[2]

Odor Threshold ~0.00075 ppm

Leaks are immediately

detectable but cause rapid

olfactory fatigue.[2]

GHS Classification
H225, H302, H315, H319,

H317

Highly flammable; Harmful if

swallowed; Irritant; Skin

sensitizer.[2]

PPE Selection Strategy: The "Double-Barrier"
Protocol
Standard nitrile gloves are insufficient for prolonged contact with low-molecular-weight thiols. 1-
Propanethiol can permeate standard 4-mil nitrile gloves in minutes.[2]

Hand Protection: The Laminate/Nitrile Hybrid System
Recommendation: Do not rely on single-material gloves.[2] Use a layered approach to balance

chemical resistance with manual dexterity.[2]

Layer 1 (Inner):Silver Shield® / 4H® (PE/EVOH Laminate)[2]

Why: Provides >480 minutes of breakthrough time against thiols.[2] It is chemically

impervious but offers poor dexterity.[2]

Layer 2 (Outer):Standard Nitrile (5-8 mil)[2]
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Why: Compresses the loose laminate glove to improve grip and protects the inner glove

from physical tears/abrasion. Acts as a sacrificial splash guard.

Respiratory Protection
Engineering Control First: All work must occur in a certified chemical fume hood with a face

velocity of 80–100 fpm.[2]

Respirator Type: Half-face or Full-face APR (Air Purifying Respirator).[2]

Cartridge:Organic Vapor (OV) - Black Label.[2]

Critical Note: Do not rely on smell to detect breakthrough.[2] If you smell mercaptan inside

the mask, the cartridge is spent or the seal is broken.

Eye & Body Protection[3]
Eyes: Chemical splash goggles (ventless or indirect vent).[2] Face shield required for

transfers >100mL.[2]

Body: Flame-resistant (FR) lab coat (Nomex or treated cotton). Synthetic blends (polyester)

should be avoided due to flammability/melting risk.[2]

Visualization: PPE Decision Logic
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Task Assessment: 1-Propanethiol

Volume / Duration?

< 10 mL 
(Short Duration)

> 10 mL 
(Synthesis/Transfer)

Double Nitrile (Splash Only)
*Change immediately on contact*

Laminate Liner (Silver Shield) 
+ Nitrile Outer

Work Outside Fume Hood?

Standard Hood Use
(Sash at 18 inches)

No

PROHIBITED without
Supplied Air / SCBA

Yes

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on operational volume and location constraints.

Operational Protocol: Odor Control & Handling
The following "Self-Validating System" ensures that if a step fails, the odor is contained.

A. The "Bleach Trap" Setup (Active Neutralization)
Thiols can be oxidized to non-volatile, odorless sulfonic acids using Sodium Hypochlorite

(Bleach).[4][2]

Reaction:
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[2]

Setup: Connect the reaction vessel exhaust to a bubbler trap containing 10-15% Bleach

solution.

Safety Warning:NEVER mix bleach with acetone or ammonia (creates Chloroform or

Chloramines).[2]

B. Transfer Techniques[3][5]
Cannula/Syringe Transfer: Avoid pouring. Use positive pressure to transfer liquid between

sealed septa vessels.[2]

The "Chaser" Method: After drawing liquid into a syringe, draw a small cushion of inert gas

(Nitrogen/Argon) into the needle before withdrawing it from the septum. This prevents a

"hanging drop" from falling onto the bench.

C. Decontamination of Glassware[1][5][6][7]
Prepare a bath of dilute bleach (10%) in the fume hood.[2]

Immediately submerge all contaminated syringes, needles, and flasks into the bath.[2]

Soak for 30–60 minutes before removing for standard washing.[2]

Verification: If the glassware still smells, it is not clean.[2] Repeat soak.[2]

Emergency Response: Spills
Table 2: Spill Response Matrix
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Spill Size Immediate Action Decontamination

Minor (< 5 mL)

1. Alert lab mates.2. Cover with

absorbent pads.3.[2] Apply

bleach solution to pads.[2]

Place pads in a sealed jar/bag.

Label "Stench Waste."[2]

Major (> 50 mL)

1. Evacuate the lab.2. Close

hood sash.3. Pull fire alarm if

flammable vapor risk is high.[2]

Do not attempt cleanup without

SCBA.[2] Contact

EHS/Hazmat.

Visualization: Decontamination Workflow

Experiment Complete Liquid Waste

Solid Waste
(Gloves/Paper)

Contaminated
Glassware

Bleach Oxidation
(Soak 30-60 min)

If compatible

Double Seal
(Ziploc + Jar)

Hazardous Waste
(Tag: STENCH)

Spent Bleach
Standard DishwashClean Glass

Click to download full resolution via product page

Figure 2: Waste stream management and decontamination workflow for thiol-contaminated

materials.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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